Cas no 25158-68-3 (5-nitro-3-Benzofuranone)

5-nitro-3-Benzofuranone Properties

Names and Identifiers

• 5-nitro-3-Benzofuranone
• 3(2H)-Benzofuranone,5-nitro-
• 5-nitro-1-benzofuran-3-one
• 5-nitro-1-benzofuran-3(2H)-one
• 5-NITRO-3(2H)-BENZOFURANONE
• 5-NITROBENZOFURAN-3(2H)-ONE
• 5-Nitro-benzofuran-3-on
• 5-nitro-benzofuran-3-one
• 5-Nitro-coumaranon
• 5-Nitrocumaron-3-on
• AC1L7BUS
• NSC206602
• SBB068520
• SureCN1429100
• EN300-91208
• NSC-206602
• AKOS006304572
• DTXSID50308664
• AB56731
• ROBFLDVWFBLZKV-UHFFFAOYSA-N
• 25158-68-3
• 5-NITRO-2,3-DIHYDRO-1-BENZOFURAN-3-ONE
• FT-0656383
• SCHEMBL1429100
• +Expand

• InChIKey： ROBFLDVWFBLZKV-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5NO4/c10-7-4-13-8-2-1-5(9(11)12)3-6(7)8/h1-3H,4H2
• SMILES： [N+](C1=CC2C(=O)COC=2C=C1)([O-])=O

Computed Properties

• Exact Mass: 179.02185
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 179.02185764g/mol
• Heavy Atom Count: 13
• Complexity: 247
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• LogP: 1.69310
• PSA: 69.44